4-Iodo-1H-indazol-6-amine
Overview
Description
“4-Iodo-1H-indazol-6-amine” is a compound that belongs to the class of nitrogen-containing heterocyclic compounds known as indazoles . Indazoles are important building blocks for many bioactive natural products and commercially available drugs . They have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities .
Synthesis Analysis
The synthesis of 6-substituted aminoindazole derivatives, which includes “4-Iodo-1H-indazol-6-amine”, has been performed through acetylation and reductive amination with 6-amininoindazole as the starting material . This process was part of the design and synthesis of a series of 6-substituted aminoindazole derivatives that were evaluated for their bio-activities .
Molecular Structure Analysis
Indazoles usually contain two tautomeric forms: 1H-indazole and 2H-indazole . Since 1H-indazole is more thermodynamically stable than 2H-indazole, it is the predominant tautomer . The molecular formula of “4-Iodo-1H-indazol-6-amine” is C7H6IN3 .
Chemical Reactions Analysis
The compound “4-Iodo-1H-indazol-6-amine” has been used in the synthesis of a series of 6-substituted aminoindazole derivatives . These derivatives were initially designed as indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors .
Scientific Research Applications
Anticancer Agents
The derivatives of 1H-indazole-6-amine have been found to exhibit significant anticancer activity . In a study, a series of 6-substituted amino-1H-indazole derivatives were designed and synthesized, which were evaluated for anti-proliferative activity in four human cancer cell lines . The compound N-(4-fluorobenzyl)-1H-indazol-6-amine exhibited potent anti-proliferative activity .
Anti-proliferative Agents
The 6-aminoindazole derivatives have shown growth inhibitory activity with IC50 values from 2.9 to 59.0 μM range in all four tested cancer cell lines . This suggests that these compounds could be used as effective anti-proliferative agents.
Cytotoxicity
The 6-aminoindazole derivatives have demonstrated excellent cytotoxicity in the human colorectal cancer cell line (HCT116) . This indicates their potential use in the treatment of colorectal cancer.
Drug Development
The derivatives of 1H-indazole-6-amine have become an important synthon in the development of new drugs . They show a broad range of chemical and biological properties, making them valuable in the field of drug development .
Antibacterial Agents
Imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds, is known for its broad range of chemical and biological properties . The derivatives of 1, 3-diazole show different biological activities such as antibacterial , suggesting that 4-Iodo-1H-indazol-6-amine could potentially be used in the development of antibacterial agents.
Antitumor Agents
The derivatives of 1, 3-diazole show antitumor activity . This suggests that 4-Iodo-1H-indazol-6-amine could potentially be used in the development of antitumor agents.
Mechanism of Action
Target of Action
The primary target of 4-Iodo-1H-indazol-6-amine is the enzyme indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 is a heme-containing enzyme that plays a crucial role in the metabolism of tryptophan along the kynurenine pathway .
Mode of Action
4-Iodo-1H-indazol-6-amine interacts with IDO1, leading to the suppression of the enzyme’s activity . This interaction results in the inhibition of the conversion of tryptophan into kynurenine, a process that is critical in the regulation of immune response .
Biochemical Pathways
The action of 4-Iodo-1H-indazol-6-amine affects the kynurenine pathway . By inhibiting IDO1, 4-Iodo-1H-indazol-6-amine prevents the breakdown of tryptophan into kynurenine . This disruption can lead to downstream
Future Directions
The compound “4-Iodo-1H-indazol-6-amine” and its derivatives have shown promising results in anticancer research . One of the derivatives was confirmed to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner . This indicates that “4-Iodo-1H-indazol-6-amine” could be a promising scaffold to develop an effective and low-toxic anticancer agent .
properties
IUPAC Name |
4-iodo-1H-indazol-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6IN3/c8-6-1-4(9)2-7-5(6)3-10-11-7/h1-3H,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVXCGVBQIKMZLY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2)I)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6IN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60646206 |
Source
|
| Record name | 4-Iodo-1H-indazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60646206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-1H-indazol-6-amine | |
CAS RN |
885519-88-0 |
Source
|
| Record name | 4-Iodo-1H-indazol-6-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885519-88-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Iodo-1H-indazol-6-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60646206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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